Cas no 1418215-46-9 (2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester
• CAS No: 1418215-46-9
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 6391561
• PubChem ID: 67066667
• Update Time: 2025-10-05

2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester
• Ethyl 3-amino-5-bromothiophene-2-carboxylate
• SCHEMBL1531268
• ethyl 5-bromo-3-amino-2-thiophenecarboxylate
• MNMTYDDANLTBNW-UHFFFAOYSA-N
• EN300-6747532
• 1418215-46-9

• Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)6-4(9)3-5(8)12-6/h3H,2,9H2,1H3
• InChI Key： MNMTYDDANLTBNW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(Br)=CC=1N

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Boiling Point: 354.4±37.0 °C(Predicted)
• pka: 1.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester

Research Brief on 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester (CAS: 1418215-46-9)

The compound 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester (CAS: 1418215-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiophene derivative, characterized by its amino and bromo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of investigation revolves around the compound's role as a building block for small-molecule therapeutics. Researchers have utilized its structural features to design novel compounds targeting protein kinases, which are implicated in various cancers and inflammatory diseases. The presence of the bromo group at the 5-position offers a strategic handle for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester as a precursor to develop a series of potent JAK2 inhibitors. The researchers highlighted the compound's ability to confer favorable pharmacokinetic properties to the resulting drug candidates, including improved metabolic stability and oral bioavailability. Molecular docking studies revealed that the thiophene core interacts effectively with the ATP-binding site of the kinase, while the amino group forms critical hydrogen bonds with the protein backbone.

Another significant application has emerged in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's utility in synthesizing novel quorum sensing inhibitors. These derivatives exhibited promising activity against Pseudomonas aeruginosa biofilms, suggesting potential applications in combating antibiotic-resistant infections. The ethyl ester moiety was found to enhance membrane permeability, while the bromo group facilitated further structural optimization.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to access this valuable intermediate. A 2024 paper in Organic Process Research & Development described a continuous-flow synthesis method that significantly improved the yield and purity of 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester compared to traditional batch processes. This innovation addresses previous challenges in scaling up production while maintaining consistent quality.

Looking forward, researchers anticipate expanding the applications of this compound in targeted protein degradation strategies and covalent inhibitor design. Its unique combination of reactivity and stability makes it particularly suitable for PROTAC (Proteolysis Targeting Chimera) development, where it could serve as a linker between target-binding and E3 ligase-recruiting moieties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, signaling growing industry interest.

In conclusion, 2-Thiophenecarboxylic acid, 3-amino-5-bromo-, ethyl ester represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Recent studies have demonstrated its potential in kinase inhibitor development, antimicrobial agents, and synthetic methodology improvements. As research continues to explore its versatility, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents.